NICKEL NITRATE

• CAS No.: 13478-00-7
• Product Name: NICKEL NITRATE
• Molecular Formula: Ni(NO3)2; N2NiO6
• Molecular Weight: 182.7 g/mol
• IUPAC Name: nickel(2+);dinitrate
• Standard InChI: InChI=1S/2NO3.Ni/c2*2-1(3)4;/q2*-1;+2
• Standard InChIKey: KBJMLQFLOWQJNF-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ni+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ni+2]
• Colorform: GREEN CRYSTALS
• Density: 2.05 at 68 °F (USCG, 1999)
• Physical Description: Nickel nitrate is a green crystalline solid. It is soluble in water. It is noncombustible, but it will accelerate the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used in nickel plating and to make nickel catalysts for use in chemical manufacture.; Liquid
• Description: Nickel nitrate is a green crystalline solid. It is soluble in water. It is noncombustible, but it will accelerate the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used in nickel plating and to make nickel catalysts for use in chemical manufacture.
• Related CAS: 13478-00-7 (hexahydrate)
• Solubility: 3 G/100 ML HYDRAZINE AT 20 °C; 7.5 WT% IN ETHYLENE GLYCOL AT 20 °C; 48.5 WT% IN WATER AT 20 °C
• Synonyms: nickel nitrate; nickel nitrate hexahydrate
• PubChem Compound: 25736
• Last Modified: Nov 11 2021